Cas no 2228313-25-3 (1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol)

• Product Name: 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol
• CAS No: 2228313-25-3
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 5785036
• PubChem ID: 165633478
• Update Time: 2025-05-25

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228313-25-3
• EN300-1970321
• 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-en-1-ol
• 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol

• Inchi： 1S/C8H9F3N2O/c1-3-6(14)5-4-13(2)12-7(5)8(9,10)11/h3-4,6,14H,1H2,2H3
• InChI Key： BSFRNWATORRFCI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C(C=C)O)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Additional information on 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol

Introduction to 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol (CAS No. 2228313-25-3) and Its Emerging Applications in Chemical Biology

The compound 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol (CAS No. 2228313-25-3) represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a pyrazole core substituted with a methyl group, a trifluoromethyl moiety, and an allylic alcohol functionality, endow it with distinctive chemical and biological properties that have garnered interest among researchers exploring novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery, with pyrazole derivatives being particularly prominent due to their broad spectrum of biological activities. The presence of a trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into small molecules to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. In the context of this compound, the trifluoromethyl substituent is strategically positioned at the 3-position of the pyrazole ring, which may influence its interactions with biological targets by modulating electronic and steric properties.

The allylic alcohol functionality at the 1-position of the propenyl chain introduces another layer of complexity, providing a potential site for further chemical modification or bioconjugation. This feature is particularly relevant in the development of probes for biochemical assays or in the synthesis of prodrugs designed to enhance bioavailability or targeted delivery. The combination of these structural elements suggests that 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol may exhibit multifaceted biological activities, making it a valuable scaffold for exploring novel pharmacological pathways.

Current research in chemical biology has demonstrated that pyrazole derivatives exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in this compound may confer unique interactions with biological targets such as enzymes or receptors. For instance, the methyl group at the 1-position could participate in hydrophobic interactions or hydrogen bonding, while the trifluoromethyl group may enhance binding affinity through dipole-dipole interactions. These interactions are critical for determining the compound's efficacy and selectivity in biological systems.

One particularly intriguing aspect of this compound is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play crucial roles in cellular signaling pathways and are frequently implicated in various diseases, including cancer. The pyrazole core is known to be a privileged scaffold in kinase inhibition due to its ability to mimic ATP binding pockets or to engage in specific hydrogen bonding interactions with key residues within the kinase active site. By incorporating a trifluoromethyl group and an allylic alcohol moiety, this compound may exhibit enhanced potency and selectivity against specific kinases, thereby opening new avenues for therapeutic intervention.

In addition to its potential as an inhibitor, 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol could serve as a versatile building block for synthesizing more complex molecules with tailored biological activities. The allylic alcohol functionality provides a convenient handle for further functionalization via oxidation to an aldehyde or carboxylic acid, or via reduction to an alkane. These transformations could be exploited to generate derivatives with enhanced solubility, improved pharmacokinetic profiles, or targeted delivery properties.

The use of computational methods has also become increasingly important in the study of this compound. Molecular modeling techniques can be employed to predict its binding mode to biological targets and to identify key interactions that contribute to its biological activity. These insights can guide the design of next-generation analogs with improved properties. Furthermore, virtual screening approaches have been utilized to identify potential drug candidates from large libraries of compounds based on their structural features and predicted binding affinities.

Experimental validation of these computational predictions is essential for advancing the development of this compound into a lead candidate for drug discovery. In vitro assays can be used to assess its activity against relevant biological targets such as kinases or other enzymes of interest. Additionally, cell-based assays can provide insights into its effects on cellular processes and its potential toxicity profile. These studies will help to establish whether this compound has sufficient potency and selectivity to warrant further development as a therapeutic agent.

The synthesis of 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol presents unique challenges due to its complex structural features. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision and yield. Key synthetic strategies may involve multi-step organic transformations starting from readily available precursors such as pyrazole derivatives or trifluoromethylation reagents. Catalytic methods have also been explored to facilitate key bond-forming steps while minimizing side reactions.

The role of spectroscopic techniques cannot be overstated in characterizing this compound both during synthesis and after purification. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about atomic connectivity and functional groups, while mass spectrometry (MS) confirms molecular weight and fragmentation patterns. Additionally, X-ray crystallography can be used to determine the three-dimensional structure of the compound if single crystals are obtained.

In conclusion, 1 - 1 - methyl - 3 - (trifluoromethyl) - 1 H - pyrazol - 4 - ylprop - 2 - en - 1 - ol (CAS No . 2228313 - 25 - 3 ) represents a promising candidate for further exploration in chemical biology and pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry and computational methods , make it an attractive scaffold for developing novel therapeutic agents . While additional research is needed to fully elucidate its biological activities , preliminary studies suggest that this compound may exhibit significant promise as an inhibitor or probe for studying key cellular processes . As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly play an important role in shaping future therapeutic strategies . p >